Assembly of protonated mesoporous carbon nitrides with co-catalytic [Mo3S13]2− clusters for photocatalytic hydrogen production†
Chemical Communications Pub Date: 2017-11-17 DOI: 10.1039/C7CC07805F
Abstract
The photocatalytic activity of protonated ordered mesoporous carbon nitride (pom-CN) was significantly improved by assembling anionic [Mo3S13]2− clusters as cocatalysts onto the surface and channel of pom-CN via electrostatic interactions. This work demonstrates the feasibility of employing solution chemistry to assemble co-catalysts in the form of ionic clusters as building blocks into a photosynthetic architecture.
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